1-(3-(4-(6-(2-methyl-1H-imidazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-3-oxopropyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[3-[4-[6-(2-methylimidazol-1-yl)pyridazin-3-yl]piperazin-1-yl]-3-oxopropyl]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H22N8O3/c1-14-20-6-9-27(14)16-3-2-15(22-23-16)24-10-12-25(13-11-24)18(29)5-8-26-7-4-17(28)21-19(26)30/h2-4,6-7,9H,5,8,10-13H2,1H3,(H,21,28,30)
• InChI Key: ATOVKJRVAJPIHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=NN=C(C=C2)N3CCN(CC3)C(=O)CCN4C=CC(=O)NC4=O
• Molecular Formula: C19H22N8O3
• Molecular Weight: 410.4 g/mol
• CAS No.: 1396578-73-6

Description

1-(3-(4-(6-(2-methyl-1H-imidazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-3-oxopropyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C19H22N8O3 and its molecular weight is 410.438. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Studies

The synthesis of substituted 4-arylidene-3-methyl-1H-pyrimido[6,1-b]quinazoline-1,10(4H)-diones through the condensation of aromatic aldehydes with 3-methyl-1H-pyrimido[6,1-b]quinazoline1,10(4H)-diones derivatives has been explored. These compounds exhibit promising antibacterial and antifungal activities, highlighting their significance in the development of new antimicrobial agents (Vidule, 2011).

Heterocyclic Synthesis

Another study focused on the preparation of novel series of 2-(3-arylhydrazono-3-formyl-2-oxopropyl)-1H-isoindole-1,3-(2H)-diones and their utility as building blocks in the synthesis of novel derivatives of pyridazin-6(1H)-ones, pyridazin-6(1H)-imines, and pyrazolo[5,1-c][1,2,4]triazines. These compounds incorporate a N-(2-oxoethyl)phthalimide moiety, demonstrating the versatility of these heterocycles in organic synthesis (Al-Omran & El-Khair, 2006).

Anti-Inflammatory and Analgesic Agents

Research into the synthesis of novel benzodifuranyl; 1,3,5-triazines; 1,3,5-oxadiazepines; and thiazolopyrimidines derived from visnaginone and khellinone has shown these compounds to exhibit significant anti-inflammatory and analgesic activities. These findings suggest their potential use in developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Cyclization–Dehydrosulfonylation/Reduction Sequences

An efficient synthetic approach has been developed to prepare pharmaceutically useful pyridopyrazines or pyrazinoisoquinolines via an imide carbonyl group activation strategy using a Brønsted acid. This method showcases an easy access to these compounds, underlining their relevance in medicinal chemistry (Rao & Ramanathan, 2017).

Spectral Characterisation of Phthalazinone Derivatives

The synthesis and spectral characterisation of phthalazinone derivatives and their relevance in scientific research have been studied, demonstrating the importance of these compounds in the development of materials with potential applications in various fields (Mahmoud, Abou-Elmagd, Derbala, & Hekal, 2012).